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Compound of Interest

Compound Name: Fmoc-asp-ofm

Cat. No.: B613550

For researchers and drug development professionals, the responsible management of
chemical reagents is paramount for laboratory safety and environmental preservation. This
document provides a detailed protocol for the proper disposal of Fmoc-Asp(OFm)-OH (Na-
Fmoc-L-aspartic acid a 9-fluorenylmethyl ester), ensuring adherence to safety standards and
regulatory mandates.

While the Safety Data Sheet (SDS) for Fmoc-Asp(OFm)-OH indicates no known physical or
human health hazards, and its degradation products are not considered toxic, it is imperative to
follow established laboratory best practices for chemical waste disposal.[1] All chemical waste
must be handled in accordance with federal, state, and local environmental control regulations.

[1]

Key Chemical and Safety Data

A comprehensive understanding of the chemical's properties is the first step toward safe
handling and disposal.
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Property Value

) Na-Fmoc-L-aspartic acid a 9-fluorenylmethyl
Chemical Name

ester
Synonyms Fmoc-Asp-OFm
CAS Number 187671-16-5
Molecular Formula Cs3H27NOe

Oxides of carbon (CO, CO3z) and nitrogen (NO,

Hazardous Decomposition Products
NO2, ...)

Storage Temperature Do not store above 5°C (41°F)

Personal Protective Equipment (PPE)

Before handling Fmoc-Asp(OFm)-OH for disposal, it is crucial to be equipped with the
appropriate personal protective equipment to minimize any risk of exposure.

Eye Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

o Hand Protection: Use suitable protective gloves, such as nitrile gloves, to prevent skin
contact.[2]

o Body Protection: A lab coat or other protective clothing is recommended to prevent skin
contact.[2]

» Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95
type) should be used.[2]

Step-by-Step Disposal Protocol

The proper disposal of Fmoc-Asp(OFm)-OH is crucial for protecting personnel and the
environment. This chemical should never be disposed of down the drain or in regular waste
streams.
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e Segregation of Waste: Keep Fmoc-Asp(OFm)-OH waste separate from other chemical waste
to prevent unintended reactions.[2]

e Solid Waste Collection:

o Collect unreacted Fmoc-Asp(OFm)-OH and any contaminated disposable items (e.g.,
weighing boats, gloves, paper towels) in a designated, clearly labeled, and sealed
container for solid chemical waste.[2]

o For small spills, use appropriate tools to place the spilled material into a convenient waste
disposal container.[1] For large spills, a shovel can be used for the same purpose.[1]

e Liquid Waste Collection:

o Solutions containing Fmoc-Asp(OFm)-OH should be collected in a separate, labeled, and
sealed container for liquid chemical waste.[2]

o The waste stream should be categorized based on the solvent used (e.g., halogenated or
non-halogenated).[2]

o Containerization:
o Utilize containers that are chemically resistant and can be securely sealed.[2]

o Clearly label the waste container with "Hazardous Waste" (or as required by your
institution), the chemical name "Fmoc-Asp(OFm)-OH," and any other identifiers mandated
by your institution's waste management program.[2]

o Storage of Waste:

o Store the sealed waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[1][2]

o Adhere to your institution's guidelines for the temporary storage of chemical waste.[2]

» Final Disposal:
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o All waste containers must be disposed of through your institution's certified chemical
waste disposal program.[2]

o Ensure that the disposal process complies with all local, state, and federal regulations for
hazardous waste disposal.[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Fmoc-
Asp(OFm)-OH.
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Start: Fmoc-Asp(OFm)-OH Waste

Is the waste solid or liquid?

v

Solid Liguid

Solid Waste Liquid Waste
(Unreacted chemical, contaminated items) (Solutions containing the chemical)

Collect in a labeled, sealed container for solid chemical waste. Collect in a labeled, sealed container for liquid chemical waste.

Store in a designated, secure, and well-ventilated area.

Dispose of through the institution's certified chemical waste program.

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Asp(OFm)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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